Cas no 1804776-69-9 (3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804776-69-9
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 4834829
• Update Time: 2025-05-24

3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F6NO3/c9-7(10,11)5-4(17)1-3(2-16)6(15-5)18-8(12,13)14/h1-2,17H
• InChI Key： VETZGFVGTWCLAD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(N=1)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

The compound 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde, with CAS No. 1804776-69-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and synthesis. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a hydroxyl group at position 3, a trifluoromethoxy group at position 6, a trifluoromethyl group at position 2, and an aldehyde group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various biological activities.

Recent studies have highlighted the potential of this compound as a bioisostere in drug design. Bioisosteres are structural analogs that maintain similar physical and chemical properties to a parent compound but differ in their molecular structure. The presence of trifluoromethyl and trifluoromethoxy groups in this molecule provides significant fluorine content, which is known to enhance lipophilicity and improve drug-like properties such as absorption, distribution, metabolism, and excretion (ADME). These attributes make the compound an attractive lead for developing drugs targeting various therapeutic areas.

In terms of synthesis, the preparation of 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde involves a series of multi-step reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts acylation, and oxidation reactions to construct the pyridine ring with the desired substituents. The use of fluorinated reagents has been particularly crucial in achieving the trifluoromethyl and trifluoromethoxy groups. These synthetic strategies not only ensure high yields but also maintain the stereochemical integrity of the molecule.

The pharmacological evaluation of this compound has revealed its potential as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit key inflammatory pathways, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB). Additionally, studies on its anti-proliferative effects against cancer cell lines have shown promising results. The aldehyde group at position 5 plays a critical role in these activities by facilitating interactions with cellular targets such as proteins and enzymes.

Beyond its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Its ability to modulate plant defense mechanisms makes it a candidate for developing eco-friendly pesticides or growth regulators. Researchers have investigated its effects on plant stress responses under controlled environmental conditions, with preliminary results indicating enhanced resistance to biotic and abiotic stresses.

In conclusion, 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxaldehyde represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicine and agriculture.